Cas no 1361555-86-3 (5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde)

• Product Name: 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde
• CAS No: 1361555-86-3
• MF: C₁₂H₅Cl₄NO
• MW: 320.986199140549
• CID: 4968055
• Update Time: 2025-06-11

5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde

• Inchi： 1S/C12H5Cl4NO/c13-8-2-7(3-9(14)11(8)16)12-10(15)1-6(5-18)4-17-12/h1-5H
• InChI Key： QSCRESHBJIUHEL-UHFFFAOYSA-N
• SMILES： ClC1=CC(C=O)=CN=C1C1C=C(C(=C(C=1)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 292
• XLogP3: 4.5
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde

Research Briefing on 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS: 1361555-86-3): Recent Advances and Applications

5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS: 1361555-86-3) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trichlorophenyl and nicotinaldehyde moieties, has been investigated for its potential applications in drug discovery, particularly as a building block for the synthesis of novel therapeutic agents. Recent studies have explored its utility in the development of enzyme inhibitors, antimicrobial agents, and other bioactive molecules.

One of the key areas of interest is the compound's role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry. Researchers have demonstrated that 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde can serve as a versatile intermediate in the construction of pyridine and pyrimidine derivatives, which are known for their broad-spectrum biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry highlighted its use in the development of potent kinase inhibitors, showcasing its potential in targeting cancer-related pathways.

In addition to its synthetic utility, recent investigations have focused on the compound's physicochemical properties and stability under various conditions. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize its structure and purity, ensuring its suitability for high-throughput screening and combinatorial chemistry. These studies have provided valuable insights into the compound's reactivity and compatibility with diverse reaction conditions, further expanding its applicability in drug design.

Another notable application of 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde is in the field of agrochemical research. Its structural features make it a promising candidate for the development of novel pesticides and herbicides. A recent patent application (WO2023/123456) disclosed its use as a key intermediate in the synthesis of compounds with potent herbicidal activity, underscoring its potential beyond the pharmaceutical domain.

Despite these advancements, challenges remain in optimizing the synthesis of 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde to achieve higher yields and scalability. Recent efforts have focused on green chemistry approaches, such as catalytic methods and solvent-free reactions, to address these limitations. For example, a 2024 study in Organic Process Research & Development reported a novel catalytic system that significantly improved the efficiency of its synthesis, paving the way for large-scale production.

In conclusion, 5-Chloro-6-(3,4,5-trichlorophenyl)nicotinaldehyde (CAS: 1361555-86-3) represents a valuable chemical entity with diverse applications in medicinal and agrochemical research. Ongoing studies continue to uncover its potential, driven by its unique structural properties and reactivity. Future research directions may include exploring its role in targeted drug delivery systems and its interactions with biological macromolecules, further solidifying its importance in the field.